Cas no 214548-40-0 (Ethyl 3-(hydroxymethyl)piperidine-1-carboxylate)

Ethyl 3-(hydroxymethyl)piperidine-1-carboxylate structure
214548-40-0 structure
Product Name:Ethyl 3-(hydroxymethyl)piperidine-1-carboxylate
CAS No:214548-40-0
MF:C9H17NO3
MW:187.236182928085
CID:242906
PubChem ID:19261731
Update Time:2025-04-19

Ethyl 3-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(hydroxymethyl)piperidine-1-carboxylate
    • 1-Piperidinecarboxylicacid, 3-(hydroxymethyl)-, ethyl ester
    • 3-(hydroxymethyl)-1-Piperidinecarboxylic acid ethyl ester
    • (+-)-ethyl 3-(hydroxymethyl)-1-piperidinecarboxylate
    • 1-ethoxycarbonyl-3-piperidinemethanol
    • AG-A-19757
    • AK135258
    • ALBB-013250
    • CTK6F9337
    • FC0442
    • SureCN5629746
    • FT-0716089
    • LS-04118
    • CS-0437316
    • 3-Hydroxymethyl-piperidine-1-carboxylic acid ethyl ester
    • NJAMSCPMLHBPSY-UHFFFAOYSA-N
    • DTXSID40598234
    • MFCD09752678
    • SCHEMBL5629746
    • AKOS005173773
    • SB41860
    • (+/-)-ethyl 3-(hydroxymethyl)-1-piperidinecarboxylate
    • ETHYL3-(HYDROXYMETHYL)PIPERIDINE-1-CARBOXYLATE
    • 1-Piperidinecarboxylic acid, 3-(hydroxymethyl)-, ethyl ester
    • 214548-40-0
    • MDL: MFCD09752678
    • Inchi: 1S/C9H17NO3/c1-2-13-9(12)10-5-3-4-8(6-10)7-11/h8,11H,2-7H2,1H3
    • InChI Key: NJAMSCPMLHBPSY-UHFFFAOYSA-N
    • SMILES: OCC1CN(C(=O)OCC)CCC1

Computed Properties

  • Exact Mass: 187.12084340g/mol
  • Monoisotopic Mass: 187.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • PSA: 49.77000
  • LogP: 0.78510

Ethyl 3-(hydroxymethyl)piperidine-1-carboxylate Pricemore >>

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